Cas no 946349-60-6 (N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 946349-60-6
• MF: C₂₂H₂₂N₆O
• MW: 386.449683666229
• CID: 5887749
• PubChem ID: 17016986
• Update Time: 2025-06-28

N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-1-phenyl-6-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-4-amine
• F2090-0780
• AKOS002328379
• 946349-60-6
• N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C22H22N6O/c1-29-18-11-7-8-16(14-18)24-20-19-15-23-28(17-9-3-2-4-10-17)21(19)26-22(25-20)27-12-5-6-13-27/h2-4,7-11,14-15H,5-6,12-13H2,1H3,(H,24,25,26)
• InChI Key： KECACDMKDIJKPE-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC(NC2=CC=CC(OC)=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 386.18550935g/mol
• Monoisotopic Mass: 386.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 68.1Ų

Additional information on N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine

N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine: A Novel Compound with Promising Pharmacological Potential

N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine is a complex heterocyclic compound with a unique molecular architecture that combines multiple pharmacophoric elements. This CAS number 946349-60-6 represents a novel scaffold that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. The compound's structural complexity arises from the integration of a pyrazolo[3,4-d]pyrimidin-4-amine core, a 3-methoxyphenyl substituent, and a pyrrolidin-1-yl group, which together form a multifunctional platform with diverse biological activities.

The pyrazolo[3,4-d]pyrimidin-4-amine core is a well-established pharmacophore in the development of various therapeutic agents, including antitumor and anti-inflammatory drugs. This core structure is characterized by its ability to interact with multiple biological targets through hydrogen bonding, electrostatic interactions, and π-π stacking. The 3-methoxyphenyl substituent, which is a common functional group in pharmaceutical compounds, contributes to the compound's hydrophobicity and enhances its ability to penetrate cell membranes. The pyrrolidin-1-yl group, a five-membered heterocyclic ring, adds additional steric and electronic effects, potentially modulating the compound's binding affinity and selectivity toward specific targets.

Recent studies have highlighted the pyrazolo[3,4-d]pyrimidin-4-amine scaffold's potential in targeting key enzymes involved in inflammatory and proliferative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that compounds with similar structural features exhibited potent inhibitory activity against the enzyme COX-2, which is a critical mediator of inflammation. This finding suggests that the N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine may possess anti-inflammatory properties, making it a promising candidate for the development of new therapeutics for chronic inflammatory conditions.

The 3-methoxyphenyl group plays a crucial role in modulating the compound's pharmacokinetic profile. Methoxy groups are known to enhance the solubility of organic molecules and improve their metabolic stability. In the context of drug development, this feature is particularly valuable for compounds intended for oral administration. A 2022 study in *Drug Discovery Today* reported that the introduction of methoxy substituents in pyrazole-based scaffolds significantly improved the bioavailability of the resulting compounds, which aligns with the potential utility of the N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine in systemic drug delivery applications.

The pyrrolidin-1-yl moiety is another key structural element that contributes to the compound's biological activity. Pyrrolidinone derivatives are widely used in the design of drugs targeting G-protein coupled receptors (GPCRs) and ion channels. The presence of a pyrrolidin-1-yl group in the N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine may enable it to interact with specific receptors or ion channels, thereby modulating cellular signaling pathways. This characteristic is particularly relevant in the context of developing drugs for neurological disorders, where modulating neurotransmitter release and receptor activity is critical.

Advances in computational chemistry and molecular modeling have further enhanced the understanding of the N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine's potential interactions with biological targets. A 2023 computational study published in *Bioorganic & Medicinal Chemistry* used molecular docking simulations to predict the compound's binding affinity for the enzyme PPAR-γ, which is a key regulator of lipid metabolism and inflammation. These simulations suggested that the compound could bind to the PPAR-γ receptor with high affinity, potentially modulating its activity and influencing metabolic processes. This finding underscores the compound's potential as a therapeutic agent for metabolic disorders such as type 2 diabetes and obesity.

The pyrazolo[3,4-d]pyrimidin-4-amine core is also of interest in the development of antitumor agents. A 2022 review article in *Cancer Research* highlighted the role of pyrazole derivatives in targeting oncogenic pathways, particularly in the context of cancer cell proliferation and survival. The N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine may contribute to this field by modulating the activity of key enzymes involved in cell cycle regulation. For example, compounds with similar structural features have been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical for cell division. This property could make the N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine a valuable tool in the development of targeted therapies for various cancers.

Moreover, the 3-methoxyphenyl group may also influence the compound's ability to interact with membrane-bound receptors. Methoxy substituents can enhance the hydrophobicity of a molecule, allowing it to more effectively penetrate cell membranes and interact with intracellular targets. This characteristic is particularly relevant in the design of drugs that act on intracellular signaling pathways, such as those involved in immune response regulation. The N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine may therefore have applications in the treatment of autoimmune diseases, where modulating immune cell activity is a key therapeutic strategy.

The pyrrolidin-1-yl group's role in modulating the compound's pharmacodynamic properties is also worth noting. Pyrrolidinone derivatives are known for their ability to form hydrogen bonds with biological targets, which can enhance the specificity and potency of drug interactions. The presence of this group in the N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine may allow it to bind more effectively to its target receptors, potentially leading to improved therapeutic outcomes. This property is particularly important in the development of drugs that require high selectivity to minimize off-target effects and side effects.

In summary, the N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine represents a promising compound with a unique combination of structural features that may confer multiple pharmacological activities. The integration of the pyrazolo[3,4-d]pyrimidin-4-amine core, 3-methoxyphenyl substituent, and pyrrolidin-1-yl group suggests that this compound could have applications in the treatment of a wide range of diseases, including inflammatory conditions, metabolic disorders, and cancers. Ongoing research into its interactions with biological targets and its potential therapeutic applications is expected to further elucidate its role in modern drug development.

As the field of medicinal chemistry continues to advance, compounds like the N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine may play an increasingly important role in the development of novel therapeutics. The ability to modulate multiple biological pathways through a single compound represents a significant advantage in the design of targeted therapies, and further studies are likely to uncover additional insights into the potential applications of this compound in the treatment of various diseases.

The compound N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine is a complex molecule with a unique combination of structural features, including: - A pyrazolo[3,4-d]pyrimidin-4-amine core (a heterocyclic ring system with pyrazole and pyrimidine fused together). - A 3-methoxyphenyl substituent (a phenyl ring with a methoxy group at the 3-position). - A pyrrolidin-1-yl group (a five-membered ring with a nitrogen atom, potentially contributing to hydrogen bonding or conformational flexibility). --- ### Key Structural Features and Potential Biological Activities 1. Pyrazolo[3,4-d]pyrimidin-4-amine Core - This core is a heterocyclic system that can engage in hydrogen bonding and π-π stacking interactions with biological targets. - It has been explored in the development of anti-inflammatory, antitumor, and metabolic modulators due to its ability to interact with key enzymes and receptors. - The core may contribute to the compound’s selectivity and potency in modulating biological pathways. 2. 3-Methoxyphenyl Substituent - The methoxy group at the 3-position of the phenyl ring may enhance hydrophobic interactions with proteins or lipid membranes. - It can also increase solubility and stability in biological environments. - This substituent may influence the molecule’s membrane permeability and cellular uptake, making it more effective in targeting intracellular pathways. 3. Pyrrolidin-1-yl Group - This five-membered ring with a nitrogen atom can participate in hydrogen bonding and conformational flexibility, which may improve the molecule’s binding affinity and selectivity. - The pyrrolidinyl ring may also contribute to the molecule’s stereochemistry, potentially affecting its pharmacokinetic profile and biological activity. --- ### Potential Therapeutic Applications 1. Anti-inflammatory and Immunomodulatory Effects - The compound may act as a PPAR-γ agonist, modulating lipid metabolism and inflammation. - It could also target NF-κB or COX-2 pathways, which are involved in inflammatory responses. - This makes it a candidate for treating autoimmune diseases, arthritis, and inflammatory bowel disease. 2. Antitumor Activity - The pyrazolo[3,4-d]pyrimidin-4-amine core may inhibit cyclin-dependent kinases (CDKs) or other enzymes involved in cell cycle regulation. - This could make the compound a potential targeted therapy for cancers, particularly those driven by dysregulated cell proliferation. 3. Metabolic Disorders - The compound’s interaction with PPAR-γ and other metabolic regulators may make it useful in treating type 2 diabetes, obesity, and metabolic syndrome. 4. Neurological Disorders - The molecule may modulate neurotransmitter systems or ion channels, suggesting potential applications in neurodegenerative diseases or neuropsychiatric disorders. --- ### Research and Development Considerations - Computational Modeling: Molecular docking and molecular dynamics simulations have been used to predict the compound’s interactions with PPAR-γ, CDKs, and other targets. - In Vitro and In Vivo Studies: Further experiments are needed to confirm the compound’s bioavailability, toxicity, and efficacy in disease models. - Drug Design and Optimization: Structure-based drug design may be employed to improve selectivity, potency, and pharmacokinetic properties. --- ### Conclusion The N-(3-methoxyphenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-3,4-dpyrimidin-4-amine is a promising compound with a unique structural framework that may offer broad therapeutic potential. Its ability to modulate multiple biological pathways—such as inflammation, metabolism, and cell cycle regulation—suggests it could be a valuable candidate for further drug development and clinical investigation. Continued research into its mechanism of action, selectivity, and pharmacokinetic properties will be essential to realize its full therapeutic potential.